Cas no 649763-41-7 (4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine)

• Product Name: 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine
• CAS No: 649763-41-7
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 409801
• PubChem ID: 43349418
• Update Time: 2025-06-08

4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-N-(2-methylpropyl)-2-nitro-
• 4-methyl-N-(2-methylpropyl)-2-nitroaniline
• 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine
• EN300-1116097
• 649763-41-7
• N1-Isobutyl-4-methylbenzene-1,2-diamine
• SCHEMBL10249397

• Inchi： 1S/C11H18N2/c1-8(2)7-13-11-5-4-9(3)6-10(11)12/h4-6,8,13H,7,12H2,1-3H3
• InChI Key： HTBZFEUIIPMEGA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=CC=1N)CC(C)C

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 55.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine

Introduction to 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine (CAS No. 649763-41-7)

4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine, identified by its CAS number 649763-41-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This diamine derivative features a unique structural framework, incorporating a benzene ring substituted with a methyl group at the 4-position and an N1-(2-methylpropyl)amino group at the 1-position, linked by a 1,2-diamino moiety. Such structural characteristics make it a compound of interest for various synthetic applications, particularly in the development of novel heterocyclic compounds and as an intermediate in drug synthesis.

The 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine molecule exhibits a high degree of steric hindrance due to its branched alkyl substituents, which can influence its reactivity and interactions with biological targets. This steric profile is particularly relevant in medicinal chemistry, where precise control over molecular interactions is crucial for designing effective therapeutic agents. The presence of two amino groups provides multiple sites for functionalization, enabling chemists to tailor the compound’s properties for specific applications.

In recent years, there has been growing interest in diamine derivatives as pharmacophores due to their ability to engage in multiple hydrogen bonding interactions and form stable complexes with biological macromolecules. The 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine structure aligns well with this trend, offering potential as a building block for drugs targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular recognition is essential. Its unique substitution pattern may also contribute to its selectivity for certain biological pathways over others.

From a synthetic chemistry perspective, 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine serves as a versatile intermediate in the preparation of more complex molecules. The benzene ring can be further functionalized through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, while the amino groups can undergo acylation, alkylation, or other modifications to introduce additional pharmacological motifs. This flexibility makes it a valuable asset in drug discovery pipelines.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of small molecules like 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in metabolic pathways and signal transduction. These findings are consistent with preliminary experimental data showing potential inhibitory effects on certain enzymes relevant to cancer and inflammation. Further investigation into its mechanism of action could uncover new therapeutic opportunities.

The synthesis of 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of its production. Techniques such as asymmetric catalysis and flow chemistry have been explored to enhance yield and purity while minimizing waste. These innovations are critical for ensuring that the compound is available in sufficient quantities for both research and commercial applications.

The chemical properties of 4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine, including its solubility profile and thermal stability, also play a role in determining its suitability for various applications. For instance, its solubility in common organic solvents makes it amenable to formulation into drug delivery systems such as nanoparticles or liposomes. Additionally, its stability under different storage conditions ensures that it remains viable for long-term research projects and industrial processes.

In conclusion,4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine (CAS No. 649763-41-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics targeting diverse diseases. As our understanding of molecular interactions continues to evolve,4-methyl-N1-(2-methylpropyl)benzene-1,2-diamine may play an increasingly important role in shaping the future of medicinal chemistry.